Cas no 2229139-16-4 (3-(cyclopentylmethyl)but-3-en-1-amine)

• Product Name: 3-(cyclopentylmethyl)but-3-en-1-amine
• CAS No: 2229139-16-4
• MF: C₁₀H₁₉N
• MW: 153.26456284523
• CID: 5945205
• PubChem ID: 165617180
• Update Time: 2025-05-25

3-(cyclopentylmethyl)but-3-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopentylmethyl)but-3-en-1-amine
• EN300-1823207
• 2229139-16-4

• Inchi： 1S/C10H19N/c1-9(6-7-11)8-10-4-2-3-5-10/h10H,1-8,11H2
• InChI Key： VHDOFWHYOCKAGT-UHFFFAOYSA-N
• SMILES： NCCC(=C)CC1CCCC1

Computed Properties

• Exact Mass: 153.151749610g/mol
• Monoisotopic Mass: 153.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 3-(cyclopentylmethyl)but-3-en-1-amine

3-(Cyclopentylmethyl)but-3-en-1-amine: A Comprehensive Overview

3-(Cyclopentylmethyl)but-3-en-1-amine, identified by the CAS registry number 2229139-16-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure and properties, has garnered attention due to its potential applications in drug design and material science. The molecule consists of a cyclopentyl group attached to a butenyl chain, terminated by an amine functional group. This configuration not only imparts distinctive chemical reactivity but also opens avenues for diverse synthetic pathways and functionalization.

The synthesis of 3-(Cyclopentylmethyl)but-3-en-1-amine involves a series of well-established organic reactions, including alkylation, reduction, and elimination processes. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing purity. Researchers have also explored the use of biocatalysts and green chemistry principles to synthesize this compound, aligning with global sustainability goals.

One of the most promising applications of 3-(Cyclopentylmethyl)but-3-en-1-amine lies in its role as an intermediate in drug discovery. Its structure allows for easy modification to create bioactive molecules targeting various therapeutic areas, such as cancer, inflammation, and neurodegenerative diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, 3-(Cyclopentylmethyl)but-3-en-1-amine has been investigated for its potential in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in catalysis and coordination polymers. Recent research has highlighted its utility as a ligand in homogeneous catalysis, where it facilitates selective transformations of organic substrates under mild conditions.

The physical and chemical properties of 3-(Cyclopentylmethyl)but-3-en-1-amine are well-documented. It is a colorless liquid with a boiling point around 85°C under standard pressure. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been tested, showing minimal degradation under normal storage conditions.

The safety profile of 3-(Cyclopentylmethyl)but-3-en-1-amine is another critical aspect that has been thoroughly evaluated. Acute toxicity studies indicate low toxicity when administered orally or dermally. However, prolonged exposure may cause irritation to the eyes and skin, necessitating appropriate handling precautions. Regulatory agencies have classified this compound as non-hazardous under normal usage conditions.

In conclusion, 3-(Cyclopentylmethyl)but-3-en-1-amine, with its versatile structure and promising applications, continues to be a focal point in chemical research. As new synthetic methods emerge and its biological activities are further elucidated, this compound is poised to play an increasingly important role in both academic and industrial settings.